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Compound of Interest

Compound Name: N-Methylpropionamide

Cat. No.: B074207 Get Quote

For Immediate Implementation: This document provides critical safety and operational

protocols for the handling and disposal of N-Methylpropionamide (CAS No. 1187-58-2).

Adherence to these procedures is essential for ensuring the safety of all laboratory personnel

and maintaining a secure research environment.

N-Methylpropionamide is a combustible liquid that can cause skin, eye, and respiratory

irritation.[1][2] Inhalation may be harmful, and it may cause an allergic skin reaction.[3] Proper

personal protective equipment (PPE) and handling procedures are paramount to mitigate risks

associated with its use in research and development.

Chemical and Physical Properties
A clear understanding of N-Methylpropionamide's properties is fundamental to its safe

handling. The following table summarizes key quantitative data.
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Property Value

Molecular Formula C4H9NO

Molecular Weight 87.12 g/mol [4]

Melting Point -43 °C

Boiling Point 146 °C at 90 mmHg

Density 0.931 g/mL at 25 °C

Flash Point 106 °C (222.8 °F) - closed cup

CAS Number 1187-58-2

Operational Plan: From Receipt to Disposal
This section outlines a step-by-step protocol for the safe handling of N-Methylpropionamide
throughout its lifecycle in the laboratory.

1. Receiving and Storage:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Store the container in a cool, dry, and well-ventilated area away from heat, sparks, and open

flames.[1][5][6]

Ensure the container is kept tightly closed when not in use.[5][7]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[8]

2. Engineering Controls and Personal Protective Equipment (PPE):

All handling of N-Methylpropionamide should be conducted in a chemical fume hood to

ensure adequate ventilation.[5][6]

An eyewash station and safety shower must be readily accessible.

The following PPE is mandatory when handling N-Methylpropionamide:
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Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene).[9]

Respiratory Protection: A NIOSH-approved respirator with an organic vapor cartridge (type

ABEK or equivalent) is required when working outside of a fume hood or if there is a risk

of inhalation.

Body Protection: A lab coat or chemical-resistant apron and closed-toe shoes are required.

[10] Wear a disposable gown for added protection.[11]

3. Handling and Use:

Avoid all personal contact, including inhalation of vapors and direct contact with skin and

eyes.[6]

Wash hands thoroughly with soap and water after handling, even if gloves were worn.[1]

Do not eat, drink, or smoke in areas where N-Methylpropionamide is handled or stored.[6]

Use spark-free tools and explosion-proof equipment, especially when handling larger

quantities.[7]

4. Spill Management:

In the event of a small spill, remove all ignition sources.[6]

Absorb the spill with an inert, non-combustible material such as vermiculite or sand.[6]

Collect the absorbed material and place it into a sealed, labeled container for hazardous

waste disposal.[6]

For larger spills, evacuate the area and contact the appropriate emergency response team.

5. First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1]
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Skin Contact: Remove contaminated clothing and wash the affected area with plenty of soap

and water. If skin irritation occurs, seek medical attention.[1][12]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If the

individual is not breathing, give artificial respiration. Seek medical attention.[1][3]

Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical

attention.

6. Disposal Plan:

All waste containing N-Methylpropionamide, including contaminated PPE and spill cleanup

materials, must be considered hazardous waste.

Dispose of waste in a designated, sealed, and properly labeled container.

Arrange for disposal through a licensed hazardous waste disposal company, following all

local, state, and federal regulations.[3][7]

Workflow for Safe Handling
The following diagram illustrates the logical progression of steps for safely managing N-
Methylpropionamide in a laboratory setting.
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Caption: Workflow for N-Methylpropionamide Handling and Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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